Cas no 956543-98-9 (Diethyl 2-({1-(tert-butyl)-3-methyl-1H-pyrazol-5-ylamino}methylene)malonate)

Diethyl 2-({1-(tert-butyl)-3-methyl-1H-pyrazol-5-ylamino}methylene)malonate is a versatile intermediate in organic synthesis, particularly valued for its role in constructing heterocyclic frameworks. The compound features a reactive malonate ester group and a pyrazole-derived amine, enabling efficient functionalization and cyclization reactions. Its tert-butyl substituent enhances steric stability, while the methyl group on the pyrazole ring contributes to controlled reactivity. This reagent is commonly employed in medicinal chemistry and agrochemical research for the synthesis of biologically active molecules. Its well-defined structure and compatibility with diverse reaction conditions make it a reliable choice for constructing complex nitrogen-containing scaffolds.
Diethyl 2-({1-(tert-butyl)-3-methyl-1H-pyrazol-5-ylamino}methylene)malonate structure
956543-98-9 structure
Product Name:Diethyl 2-({1-(tert-butyl)-3-methyl-1H-pyrazol-5-ylamino}methylene)malonate
CAS No:956543-98-9
MF:
MW:
MDL:MFCD04124160
CID:4667529
Update Time:2025-06-08

Diethyl 2-({1-(tert-butyl)-3-methyl-1H-pyrazol-5-ylamino}methylene)malonate Chemical and Physical Properties

Names and Identifiers

    • DIETHYL 2-(([1-(TERT-BUTYL)-3-METHYL-1H-PYRAZOL-5-YL]AMINO)METHYLENE)MALONATE
    • diethyl 2-[[(2-tert-butyl-5-methylpyrazol-3-yl)amino]methylidene]propanedioate
    • Diethyl 2-({1-(tert-butyl)-3-methyl-1H-pyrazol-5-ylamino}methylene)malonate
    • MDL: MFCD04124160

Diethyl 2-({1-(tert-butyl)-3-methyl-1H-pyrazol-5-ylamino}methylene)malonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D173015-0.5mg
Diethyl 2-({[1-(tert-butyl)-3-methyl-1H-pyrazol-5-yl]amino}methylene)malonate
956543-98-9
0.5mg
$ 50.00 2022-06-05
TRC
D173015-1mg
Diethyl 2-({[1-(tert-butyl)-3-methyl-1H-pyrazol-5-yl]amino}methylene)malonate
956543-98-9
1mg
$ 80.00 2022-06-05
TRC
D173015-2.5mg
Diethyl 2-({[1-(tert-butyl)-3-methyl-1H-pyrazol-5-yl]amino}methylene)malonate
956543-98-9
2.5mg
$ 155.00 2022-06-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00861972-1g
1,3-Diethyl 2-{[(1-tert-butyl-3-methyl-1H-pyrazol-5-yl)amino]methylidene}propanedioate
956543-98-9 90%
1g
¥4193.0 2024-04-17
Ambeed
A882416-1g
1,3-Diethyl 2-{[(1-tert-butyl-3-methyl-1H-pyrazol-5-yl)amino]methylidene}propanedioate
956543-98-9 90%
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Diethyl 2-({[1-(tert-butyl)-3-methyl-1H-pyrazol-5-yl]amino}methylene)malonate
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$90.00 2023-09-11
Matrix Scientific
169804-5mg
Diethyl 2-({[1-(tert-butyl)-3-methyl-1H-pyrazol-5-yl]amino}methylene)malonate
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5mg
$105.00 2023-09-11
Matrix Scientific
169804-10mg
Diethyl 2-({[1-(tert-butyl)-3-methyl-1H-pyrazol-5-yl]amino}methylene)malonate
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10mg
$146.00 2023-09-11
A2B Chem LLC
AI77360-1mg
1,3-diethyl 2-{[(1-tert-butyl-3-methyl-1H-pyrazol-5-yl)amino]methylidene}propanedioate
956543-98-9 >90%
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$201.00 2024-07-18
A2B Chem LLC
AI77360-5mg
1,3-diethyl 2-{[(1-tert-butyl-3-methyl-1H-pyrazol-5-yl)amino]methylidene}propanedioate
956543-98-9 >90%
5mg
$214.00 2024-07-18

Additional information on Diethyl 2-({1-(tert-butyl)-3-methyl-1H-pyrazol-5-ylamino}methylene)malonate

Comprehensive Overview of Diethyl 2-({1-(tert-butyl)-3-methyl-1H-pyrazol-5-ylamino}methylene)malonate (CAS No. 956543-98-9)

Diethyl 2-({1-(tert-butyl)-3-methyl-1H-pyrazol-5-ylamino}methylene)malonate (CAS No. 956543-98-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole core and malonate ester groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals often search for terms like "pyrazole derivatives in drug discovery" or "malonate ester applications", reflecting its relevance in modern chemistry.

The compound's tert-butyl and methyl substituents enhance its stability and reactivity, enabling its use in heterocyclic chemistry and catalysis. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with searches for "sustainable synthetic methods". Additionally, its role in crop protection formulations has gained attention, as agrochemical innovations address global food security challenges.

Analytical techniques such as NMR spectroscopy and HPLC are critical for characterizing Diethyl 2-({1-(tert-butyl)-3-methyl-1H-pyrazol-5-ylamino}methylene)malonate. FAQs like "How to purify pyrazole-based compounds?" or "Applications of malonate esters in medicinal chemistry" highlight user concerns. The compound's solubility in organic solvents like DMSO and ethanol further broadens its utility in lab-scale and industrial processes.

With the rise of AI-driven drug design, this compound's potential in high-throughput screening libraries is being explored. Searches for "computational chemistry in pyrazole optimization" underscore this intersection of technology and traditional synthesis. Its compatibility with microwave-assisted reactions also aligns with demands for faster, energy-efficient protocols.

In summary, Diethyl 2-({1-(tert-butyl)-3-methyl-1H-pyrazol-5-ylamino}methylene)malonate (CAS No. 956543-98-9) exemplifies innovation in organic synthesis, bridging gaps between academia and industry. Its adaptability to emerging trends like "biocatalysis" and "precision agriculture" ensures its continued relevance in scientific advancements.

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